Cas no 1421258-67-4 ((3R)-3-(9H-Fluoren-9-ylmethoxycarbonylamino)-6-[(2-methylpropan-2-yl)oxy]-6-oxohexanoic acid)

• Product Name: (3R)-3-(9H-Fluoren-9-ylmethoxycarbonylamino)-6-[(2-methylpropan-2-yl)oxy]-6-oxohexanoic acid
• CAS No: 1421258-67-4
• MF: C₂₅H₂₉NO₆
• MW: 439.500867605209
• MDL: MFCD22887410
• CID: 4699456
• PubChem ID: 121237396
• Update Time: 2025-06-27

(3R)-3-(9H-Fluoren-9-ylmethoxycarbonylamino)-6-[(2-methylpropan-2-yl)oxy]-6-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-D-beta-homoglutamic acid(OtBu)
• (3R)-3-(9H-Fluoren-9-ylmethoxycarbonylamino)-6-[(2-methylpropan-2-yl)oxy]-6-oxohexanoic acid
• E70891
• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-(tert-butoxy)-6-oxohexanoic acid
• MFCD22887410
• FMOC-D-BETA-HOMOGLUTAMIC ACID 6-TERT-BUTYL ESTER
• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-(tert-butoxy)-6-oxohexanoicacid
• 1421258-67-4

• MDL： MFCD22887410
• Inchi： 1S/C25H29NO6/c1-25(2,3)32-23(29)13-12-16(14-22(27)28)26-24(30)31-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21H,12-15H2,1-3H3,(H,26,30)(H,27,28)/t16-/m1/s1
• InChI Key： XPCDWOCHPTYDPV-MRXNPFEDSA-N
• SMILES： O(C(N[C@@H](CC(=O)O)CCC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 439.19948764g/mol
• Monoisotopic Mass: 439.19948764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• XLogP3: 3.8

Additional information on (3R)-3-(9H-Fluoren-9-ylmethoxycarbonylamino)-6-[(2-methylpropan-2-yl)oxy]-6-oxohexanoic acid

Introduction to (3R)-3-(9H-Fluoren-9-ylmethoxycarbonylamino)-6-[(2-methylpropan-2-yl)oxy]-6-oxohexanoic Acid

(3R)-3-(9H-Fluoren-9-ylmethoxycarbonylamino)-6-[(2-methylpropan-2-yl)oxy]-6-oxohexanoic acid, also known by its CAS number 1421258-67-4, is a highly specialized organic compound with significant applications in the fields of biochemistry, pharmaceuticals, and biotechnology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a tert-butoxy (t-BuO) substituent. These functional groups make it a versatile building block in peptide synthesis and other advanced chemical reactions.

The Fmoc group, as highlighted in the compound's name, is a well-known protecting group in peptide synthesis. It plays a crucial role in controlling the reactivity of amino groups during the synthesis process. The tert-butoxy group, on the other hand, adds another layer of functionality by providing an easily removable protecting group for hydroxyl moieties. This dual functionality makes the compound highly valuable in the construction of complex molecules, particularly in the development of novel therapeutic agents.

Recent advancements in chemical synthesis have further enhanced the utility of this compound. For instance, researchers have explored its use in click chemistry and solid-phase synthesis, where its stability and reactivity have been optimized for high-yield reactions. These studies underscore its potential in developing bioactive molecules with intricate architectures.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various reaction conditions has been extensively studied, making it a reliable choice for large-scale syntheses. The compound's stereochemistry is also worth noting; the (3R) configuration ensures specific interactions with biological systems, which is critical in drug design.

The application of this compound extends beyond traditional synthetic chemistry. It has been employed in the development of novel protease inhibitors, which are essential components in antiviral therapies. Recent studies have demonstrated its effectiveness in inhibiting key enzymes involved in viral replication, highlighting its potential role in combating emerging infectious diseases.

In addition to its therapeutic applications, this compound has found utility in materials science. Its ability to form stable amide bonds makes it a promising candidate for constructing biodegradable polymers and advanced drug delivery systems. Researchers are actively exploring its use in creating nanomaterials with tailored properties for biomedical applications.

The synthesis of (3R)-3-(9H-fluorenemethoxycarbonylamino)-6-(tert-butoxy)-6-oxyhexanoic acid involves multi-step processes that require precise control over reaction conditions. Key steps include the installation of the Fmoc group via nucleophilic substitution and the subsequent introduction of the tert-butoxy moiety through alkylation reactions. These steps are optimized to ensure high yields and excellent stereochemical outcomes.

From an environmental perspective, this compound demonstrates moderate biodegradability under aerobic conditions. Its decomposition pathways have been studied to assess its impact on ecosystems, particularly in industrial settings where large-scale syntheses may occur. Understanding these pathways is crucial for developing sustainable synthetic practices.

In conclusion, (3R)-3-(9H-fluorenemethoxycarbonylamino)-6-(tert-butoxy)-6-oxyhexanoic acid stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure, combined with cutting-edge research findings, positions it as a pivotal molecule in advancing both therapeutic and materials science frontiers.